Cas no 219783-00-3 (6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo1,2-apyrazin-1-one)

• Product Name: 6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo1,2-apyrazin-1-one
• CAS No: 219783-00-3
• MF: C₇H₆Br₂N₂O₂
• MW: 309.942739963531
• CID: 1405562
• PubChem ID: 10902963
• Update Time: 2025-05-19

6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo1,2-apyrazin-1-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazin-1(2H)-one, 6,7-dibromo-3,4-dihydro-4-hydroxy-
• CHEMBL463949
• (+/-)-Longamide
• 6,7-dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
• 219783-00-3
• AKOS026728346
• EN300-134296
• SCHEMBL14431442
• 6,7-dibromo-4-hydroxy-3,4-dihydro-2H-pyrrolo[1,2-a]pyrazin-1-one
• TS-10234
• 6,7-dibromo-4-hydroxy-2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one
• 6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo1,2-apyrazin-1-one

• Inchi： 1S/C7H6Br2N2O2/c8-3-1-4-7(13)10-2-5(12)11(4)6(3)9/h1,5,12H,2H2,(H,10,13)
• InChI Key： NUVAABCZBKHWMX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C2C(NCC(N21)O)=O)Br

Computed Properties

• Exact Mass: 307.87958
• Monoisotopic Mass: 307.87960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• PSA: 54.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives 2-heteroaryl carboxamides

Additional information on 6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo1,2-apyrazin-1-one

6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one: A Comprehensive Overview

6,7-Dibromo-4-hydroxy-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazin-1-one, also known by its CAS number 219783-00-3, is a highly specialized organic compound with a unique structure and promising applications in various fields. This compound belongs to the class of pyrrolopyrazine derivatives, which have garnered significant attention in recent years due to their versatile properties and potential in drug discovery and material science.

The molecular structure of 6,7-Dibromo-4-hydroxy-pyrrolo[1,2-a]pyrazin-1-one is characterized by a fused pyrrole and pyrazine ring system. The presence of bromine atoms at positions 6 and 7 introduces significant electronic and steric effects, while the hydroxyl group at position 4 adds hydrophilic properties to the molecule. These features make it an intriguing candidate for exploring its role in biological systems and chemical reactions.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Researchers have investigated its ability to act as a scaffold for designing bioactive molecules. For instance, its brominated positions have been exploited for site-specific modifications, leading to derivatives with enhanced pharmacokinetic profiles. The hydroxyl group at position 4 has been shown to facilitate hydrogen bonding interactions, which are crucial for targeting specific biological pathways.

In addition to its medicinal applications, 6,7-Dibromo-4-hydroxy-pyrrolo[1,2-a]pyrazin-1-one has also been studied for its role in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Recent experiments have demonstrated that this compound can serve as a building block for constructing functional materials with tailored electronic characteristics.

The synthesis of this compound involves a multi-step process that typically includes cyclization reactions and bromination steps. Researchers have optimized these processes to achieve high yields and purity levels. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structural integrity of the synthesized product.

From an environmental perspective, the stability and biodegradability of 6,7-Dibromo-4-hydroxy-pyrrolo[1,2-a]pyrazin-1-one have been evaluated under various conditions. These studies are essential for understanding its potential impact on ecosystems and ensuring its safe use in industrial applications.

In conclusion, 6,7-Dibromo-4-hydroxy-pyrrolo[1,2-a]pyrazin-1-one, with its unique structural features and diverse applications across multiple disciplines